Cas no 111607-61-5 (Benzenesulfonamide, 4-[5-(4-methylphenyl)-3-phenyl-1H-pyrazol-1-yl]-)

• Product Name: Benzenesulfonamide, 4-[5-(4-methylphenyl)-3-phenyl-1H-pyrazol-1-yl]-
• CAS No: 111607-61-5
• MF: C₂₂H₁₉N₃O₂S
• MW: 389.470163583755
• CID: 1198747
• PubChem ID: 13927314
• Update Time: 2025-04-20

Benzenesulfonamide, 4-[5-(4-methylphenyl)-3-phenyl-1H-pyrazol-1-yl]- Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonamide, 4-[5-(4-methylphenyl)-3-phenyl-1H-pyrazol-1-yl]-
• 4-[5-(4-methylphenyl)-3-phenylpyrazol-1-yl]benzenesulfonamide
• 4-(3-Phenyl-5-(p-tolyl)-1H-pyrazol-1-yl)benzenesulfonamide
• 111607-61-5
• DTXSID60552651
• 4-[5-(4-methylphenyl)-3-phenyl-1H-pyrazol-1-yl]-benzenesulfonamide
• CHEMBL245196
• 4-[5-(4-Methylphenyl)-3-phenyl-1H-pyrazol-1-yl]benzene-1-sulfonamide
• 4-(3-phenyl-5-p-tolyl-1H-pyrazol-1-yl)benzenesulfonamide
• BDBM50224101

• Inchi： 1S/C22H19N3O2S/c1-16-7-9-18(10-8-16)22-15-21(17-5-3-2-4-6-17)24-25(22)19-11-13-20(14-12-19)28(23,26)27/h2-15H,1H3,(H2,23,26,27)
• InChI Key： KLLQGMBEHMCOOA-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)N1C(=CC(C2C=CC=CC=2)=N1)C1C=CC(C)=CC=1)(N)(=O)=O

Computed Properties

• Exact Mass: 389.11997
• Monoisotopic Mass: 389.11979803g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 28
• Rotatable Bond Count: 4
• Complexity: 598
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 86.4Ų

Experimental Properties

• PSA: 77.98
• LogP: 5.94320